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Compound of Interest

Compound Name: (S)-4-Isopropyl-2-oxazolidinone

Cat. No.: B019638

For researchers and professionals in drug development, the responsible management of
chemical reagents is a cornerstone of laboratory safety and environmental stewardship. This
guide provides detailed, step-by-step procedures for the proper disposal of (S)-4-lsopropyl-2-
oxazolidinone, a common chiral auxiliary, ensuring compliance and safety in your laboratory
operations.

Essential Safety and Handling Information

Before initiating any disposal procedures, it is crucial to be familiar with the hazard profile of
(S)-4-Isopropyl-2-oxazolidinone. While specific classifications may vary slightly between
suppliers, the compound is generally considered a solid that requires careful handling to avoid
dust formation.[1][2]

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety goggles with side-shields.[3]

o Hand Protection: Use protective gloves.[3]

» Skin and Body Protection: Wear impervious clothing to prevent skin contact.[3]

» Respiratory Protection: If dust or aerosols are generated, a suitable respirator should be
used.[3]
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Step-by-Step Disposal Protocol

The proper disposal of (S)-4-Isopropyl-2-oxazolidinone and its contaminated materials is
critical to prevent environmental release.[3] Adherence to the following protocol is essential.

o Waste Identification and Segregation:

o Clearly identify all waste containing (S)-4-Isopropyl-2-oxazolidinone.

o Segregate this waste from other laboratory waste streams to ensure proper handling.
» Waste Collection:

o Solid Waste: Collect surplus and non-recyclable (S)-4-Isopropyl-2-oxazolidinone in a
designated, clearly labeled, and sealable hazardous waste container.[3]

o Contaminated Materials: Any materials that have come into contact with the chemical,
such as weighing boats, pipette tips, and gloves, must also be placed in the same
hazardous waste container.[3]

o Solutions: If the compound is in a solvent, it should be collected in a suitable, labeled
hazardous waste container for flammable liquids, separate from solid waste.

» Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "(S)-4-Isopropyl-2-oxazolidinone."

o Include the date of waste accumulation.
o Storage:

o Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[1][2]

o Ensure containers are tightly closed to prevent leaks or spills.[1]

» Arranging for Professional Disposal:
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o Disposal of chemical waste must be handled by a licensed hazardous waste disposal
service.

o Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal procedures.[1]

Quantitative Data Summary

For quick reference, the key physical and chemical properties of (S)-4-Isopropyl-2-
oxazolidinone are summarized below.

Property Value
Molecular Formula C6H11NO2
Molecular Weight 129.16 g/mol [2]
Melting Point 70 - 73 °C[2]
Form Solid[4]

Assay 99%[4]

Experimental Workflow for Disposal

The following diagram illustrates the logical flow of the disposal process for (S)-4-lsopropyl-2-
oxazolidinone.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b019638?utm_src=pdf-body
https://www.benchchem.com/product/b019638?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1402903&productDescription=4S+ISOPROPL-2-OXAZOLI+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1402903&productDescription=4S+ISOPROPL-2-OXAZOLI+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/298883
https://www.sigmaaldrich.com/US/en/product/aldrich/298883
https://www.benchchem.com/product/b019638?utm_src=pdf-body
https://www.benchchem.com/product/b019638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Collection

Interim Storage Final Disposal

Store in Designated ]
Hazardous Waste Area

Click to download full resolution via product page

Caption: Disposal workflow for (S)-4-Isopropyl-2-oxazolidinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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